57-57-8

beta-Propiolactone

In Stock

• CAS RN:
• 57-57-8

• Formula:
• C3H4O2

• InChI:
• InChI=1S/C3H4O2/c4-3-1-2-5-3/h1-2H2

• InChIKey:
• VEZXCJBBBCKRPI-UHFFFAOYSA-N

• Beta-propiolactone appears as a colorless liquid with a slightly sweetish, pungent odor. Used as an intermediate in organic synthesis;  disinfectant, sterilant for blood plasma, tissue grafts, vaccines, enzymes and surgical instruments. (EPA, 1998)
  Propiolactone is a colorless, highly reactive, liquid, cyclic ether with a slightly sweet odor. Beta-propiolactone was used once mainly in the manufacture of acrylic acid and esters. It also was used as a sterilant for medical materials and procedures. However, it is no longer used for medical disinfection. Dermal exposure to beta-propiolactone causes the burning or blistering of the skin, and ingestion of this substance burns the mouth and stomach while exposure to its vapors causes severe irritation of the eyes, throat and respiratory tract. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
  Bet...

ethyl 5-tert-butyl-5-hydroxy-1-(3-nitrobenzoyl)-4,5-dihydro-1H-pyrazole-3-carboxylate

In Stock

• CAS RN:
• 5657-57-8

• Formula:
• C17H21N3O6

• InChI:
• InChI=1S/C17H21N3O6/c1-5-26-15(22)13-10-17(23,16(2,3)4)19(18-13)14(21)11-7-6-8-12(9-11)20(24)25/h6-9,23H,5,10H2,1-4H3

• InChIKey:
• NVGKDOGFYAEOJF-UHFFFAOYSA-N

• Ethyl 5-tert-butyl-5-hydroxy-1-(3-nitrobenzoyl)-4,5-dihydro-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C17H21N3O6 and its molecular weight is 363.4 g/mol. The purity is usually 95%.

(2Z)-2-(benzylimino)-7-(diethylamino)-2H-chromene-3-carboxamide

Usually In Stock

• CAS RN:
• 330157-57-8

• Formula:
• C21H23N3O2

• InChI:
• InChI=1S/C21H23N3O2/c1-3-24(4-2)17-11-10-16-12-18(20(22)25)21(26-19(16)13-17)23-14-15-8-6-5-7-9-15/h5-13H,3-4,14H2,1-2H3,(H2,22,25)

• InChIKey:
• GUOZOGIFDWAZPW-LNVKXUELSA-N

• (2Z)-2-(benzylimino)-7-(diethylamino)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C21H23N3O2 and its molecular weight is 349.434. The purity is usually 95%.

N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzamide

In Stock

• CAS RN:
• 377757-57-8

• Formula:
• C20H19N3O6S2

• InChI:
• InChI=1S/C20H19N3O6S2/c24-19(13-1-3-14(4-2-13)31(25,26)23-5-7-27-8-6-23)22-20-21-15-11-16-17(12-18(15)30-20)29-10-9-28-16/h1-4,11-12H,5-10H2,(H,21,22,24)

• InChIKey:
• OYJSCUSNZDDEDO-UHFFFAOYSA-N

• N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzamide is a useful research compound. Its molecular formula is C20H19N3O6S2 and its molecular weight is 461.51. The purity is usually 95%.

Ethyl 8-(4-ethoxyphenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898757-57-8

• Formula:
• C18H26O4

• InChI:
• InChI=1S/C18H26O4/c1-3-21-16-13-11-15(12-14-16)17(19)9-7-5-6-8-10-18(20)22-4-2/h11-14H,3-10H2,1-2H3

• InChIKey:
• OXYMWRDETLOQGI-UHFFFAOYSA-N

• Ethyl 8-(4-ethoxyphenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C18H26O4 and its molecular weight is 306.4 g/mol. The purity is usually 95%.

(1S,2S)-1-Amino-2-benzyloxycyclopentane

In Stock

• CAS RN:
• 181657-57-8

• Formula:
• C12H17NO

• InChI:
• InChI=1S/C12H17NO/c13-11-7-4-8-12(11)14-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9,13H2/t11-,12-/m0/s1

• InChIKey:
• JIMSXLUBRRQALI-RYUDHWBXSA-N

• (1S,2S)-1-Amino-2-benzyloxycyclopentane is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.

Methyl perfluorohexadecanoate

In Stock

• CAS RN:
• 165457-57-8

• Formula:
• C17H3F31O2

• InChI:
• InChI=1S/C17H3F31O2/c1-50-2(49)3(18,19)4(20,21)5(22,23)6(24,25)7(26,27)8(28,29)9(30,31)10(32,33)11(34,35)12(36,37)13(38,39)14(40,41)15(42,43)16(44,45)17(46,47)48/h1H3

• InChIKey:
• HFKIAPZSCAKSNP-UHFFFAOYSA-N

• Methyl perfluorohexadecanoate is a useful research compound. Its molecular formula is C17H3F31O2 and its molecular weight is 828.15 g/mol. The purity is usually 95%.

1-methyl-2-(methylamino)cyclopentan-1-ol, Mixture of diastereomers

In Stock

• CAS RN:
• 1849357-57-8

• Formula:
• C7H15NO

• 1-methyl-2-(methylamino)cyclopentan-1-ol, Mixture of diastereomers is a useful research compound. Its molecular formula is C7H15NO and its molecular weight is 129.2. The purity is usually 95%.

4-bromo-1-(4-fluorobenzyl)-1H-pyrazol-3-amine

In Stock

• CAS RN:
• 1001757-57-8

• Formula:
• C10H9BrFN3

• InChI:
• InChI=1S/C10H9BrFN3/c11-9-6-15(14-10(9)13)5-7-1-3-8(12)4-2-7/h1-4,6H,5H2,(H2,13,14)

• InChIKey:
• VAOORTHDHRHKLD-UHFFFAOYSA-N

• 4-bromo-1-(4-fluorobenzyl)-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C10H9BrFN3 and its molecular weight is 270.105. The purity is usually 95%.

N-cyclopentyl-2-{[2-(1H-indol-3-yl)-2-oxoethyl]thio}-4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydroquinazoline-7-carboxamide

Usually In Stock

• CAS RN:
• 1111057-57-8

• Formula:
• C29H30N4O4S

• InChI:
• InChI=1S/C29H30N4O4S/c34-26(23-15-30-24-10-4-3-9-21(23)24)17-38-29-32-25-14-18(27(35)31-19-6-1-2-7-19)11-12-22(25)28(36)33(29)16-20-8-5-13-37-20/h3-4,9-12,14-15,19-20,30H,1-2,5-8,13,16-17H2,(H,31,35)

• InChIKey:
• ORMIXPOCOVZSMP-UHFFFAOYSA-N

• N-cyclopentyl-2-{[2-(1H-indol-3-yl)-2-oxoethyl]thio}-4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C29H30N4O4S and its molecular weight is 530.64. The purity is usually 95%.

5-Bromo-1,3-dihydroindene-2,2-dicarboxylic acid

In Stock

• CAS RN:
• 1446757-57-8

• Formula:
• C11H9BrO4

• InChI:
• InChI=1S/C11H9BrO4/c12-8-2-1-6-4-11(9(13)14,10(15)16)5-7(6)3-8/h1-3H,4-5H2,(H,13,14)(H,15,16)

• InChIKey:
• MXMKVOGCCCURKN-UHFFFAOYSA-N

• 5-Bromo-1,3-dihydroindene-2,2-dicarboxylic acid is a useful research compound. Its molecular formula is C11H9BrO4 and its molecular weight is 285.093. The purity is usually 95%.

1-[2-(4-Fluoro-3-methoxyphenyl)morpholin-4-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361657-57-8

• Formula:
• C14H16FNO3

• InChI:
• InChI=1S/C14H16FNO3/c1-3-14(17)16-6-7-19-13(9-16)10-4-5-11(15)12(8-10)18-2/h3-5,8,13H,1,6-7,9H2,2H3

• InChIKey:
• LCHHAPOOQROLBR-UHFFFAOYSA-N

• 1-[2-(4-Fluoro-3-methoxyphenyl)morpholin-4-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C14H16FNO3 and its molecular weight is 265.284. The purity is usually 95%.

(S)-2-Amino-1-phenylethanol

• CAS RN:
• 181657-57-8; 2549-14-6; 56613-81-1

• Formula:
• C8H11NO

• InChI:
• InChI=1S/C8H11NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H,6,9H2/t8-/m1/s1

• InChIKey:
• ULSIYEODSMZIPX-MRVPVSSYSA-N

• (S)-2-Amino-1-phenylethanol is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.182. The purity is usually 95%.